5-methyl-2-{[3-(4-nitrophenoxy)benzoyl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methyl-2-{[3-(4-nitrophenoxy)benzoyl]amino}benzoic acid, commonly known as MNBA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound belongs to the class of benzamides and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of MNBA is not fully understood. However, it has been proposed that MNBA exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
MNBA has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a key role in the development of inflammatory diseases. MNBA has also been shown to induce apoptosis in cancer cells, which may make it a potential anti-cancer agent.
Advantages and Limitations for Lab Experiments
MNBA has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. MNBA is also relatively stable and can be stored for extended periods of time. However, MNBA has some limitations as well. It is not very soluble in water, which can make it difficult to use in certain experiments. MNBA is also relatively expensive, which can be a limiting factor for some research groups.
Future Directions
There are several future directions for research on MNBA. One area of interest is the development of MNBA-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of interest is the development of MNBA-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of MNBA and to identify potential side effects of its use.
Synthesis Methods
MNBA can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 5-methyl-2-aminobenzoic acid with 4-nitrophenoxyacetyl chloride in the presence of a base. The resulting intermediate is then reacted with benzoyl chloride to obtain MNBA.
Scientific Research Applications
MNBA has been studied for its potential use as a therapeutic agent in various diseases. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. MNBA has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
5-methyl-2-[[3-(4-nitrophenoxy)benzoyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O6/c1-13-5-10-19(18(11-13)21(25)26)22-20(24)14-3-2-4-17(12-14)29-16-8-6-15(7-9-16)23(27)28/h2-12H,1H3,(H,22,24)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJEPWSGPDXSJMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)OC3=CC=C(C=C3)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.